6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 6-chloro-1-methyl-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H8ClNO3/c1-13-5-8(11(15)16)10(14)7-4-6(12)2-3-9(7)13/h2-5H,1H3,(H,15,16)
• InChI Key: LJLOUFZTLYUARB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=C1C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C11H8ClNO3
• Molecular Weight: 237.64 g/mol
• CAS RN: 23789-98-2

Description

“6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid” is a chemical compound with the CAS Number: 23789-98-2. It has a molecular weight of 237.64. The compound is in powder form and has a melting point of 291-293.

Synthesis Analysis

A green and efficient synthetic methodology has been reported for the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives. This methodology provides a robust pathway for the convenient synthesis of N-1 substituted 4-Quinolone-3-Carboxamides.

Molecular Structure Analysis

The IUPAC name of the compound is 6-chloro-1-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid. The InChI code is 1S/C11H8ClNO3/c1-13-5-8 (11 (15)16)10 (14)7-4-6 (12)2-3-9 (7)13/h2-5H,1H3, (H,15,16).

Chemical Reactions Analysis

The conversion of N-1 substituted 4-Quinolone 3-Carboxylate to its corresponding carbamates is highly restrictive. When Quinolone ring Nitrogen was allylated, this led to a loss of acidity and resultantly a loss of reactivity at the C-3 carboxylate end.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 237.64. It is in powder form and has a melting point of 291-293. The storage temperature is room temperature.

Scientific Research Applications

Synthesis Processes

• Synthesis of 4-Hydroxyquinol-2-ones : 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acids and their esters have been used in the synthesis of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid pyridylamides, with structural confirmation via 1H NMR and mass spectroscopy (Ukrainets et al., 2005).

• Antimicrobial Synthesis Studies : The compound has been utilized in the synthesis of fluoroquinolone-based 4-thiazolidinones for antimicrobial studies, highlighting the synthesis process and antimicrobial activity screening (Patel & Patel, 2010).

• Hydrolysis Research : Research into the hydrolysis of nitrile moiety in compounds like 2-Amino-1-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile offers insights into reaction pathways and outcomes, using methods like Density Functional Theory (DFT) calculations (Basafa et al., 2021).

• Antihypoxic Activity Studies : The compound has been a part of synthesizing new substances with potential antihypoxic actions, showing structural-biological relationships important for future testing (Ukrainets et al., 2014).

Physicochemical Properties

• Melting and Dissociation Properties : Studies have explored the melting and decomposition properties of closely related compounds, such as 1-Cyclopropyl-7-Chloro-6- (1-Piperazinyl)-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid Hydrochloride, to improve crystallization and purification processes in industrial contexts (Qiuxiang, 2002).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The 4-quinolone scaffold holds significant relevance in medicinal chemistry. 4-Quinolone-3-Carboxamides have been reported to harbor vast therapeutic potential. The adopted methodology provides a robust pathway for the convenient synthesis of N-1 substituted 4-Quinolone-3-Carboxamides which can then be explored for their therapeutic potential. This may also be adaptable for the derivatization of other such less reactive carboxylate species.

Mechanism of Action

Target of Action

It is known that the 4-quinolone scaffold, to which this compound belongs, is a privileged scaffold in medicinal chemistry . Quinolones and their derivatives have been reported to harbor vast therapeutic potential .

Mode of Action

Quinolones and their derivatives are known for their diverse utility in drugs ranging from anticancer, antibacterial, and antiviral to cystic fibrosis and cardiotonic . Some of them have very novel mechanisms of action such as quorum sensing signaling molecules controlling the population density of Pseudomonas spp .

Biochemical Pathways

4-quinolone-3-carboxamides have been explored for their anti-tubercular , anti-proliferative , tyrosine kinase inhibition , and anti-inflammatory potential (via Cannabinoid receptor 2 ligand) .

Result of Action

The 4-quinolone scaffold and its derivatives have been reported to have significant therapeutic potential .